[4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-(3-chlorophenyl)carbamate

• IUPAC Name: [4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-(3-chlorophenyl)carbamate
• InChI: InChI=1S/C21H14ClN3O4S2/c22-14-4-3-5-15(11-14)23-20(26)29-12-13-8-9-19(17(10-13)25(27)28)31-21-24-16-6-1-2-7-18(16)30-21/h1-11H,12H2,(H,23,26)
• InChI Key: KDSOCWNCRIHDHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SC3=C(C=C(C=C3)COC(=O)NC4=CC(=CC=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C21H14ClN3O4S2
• Molecular Weight: 471.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a benzothiazole ring, a nitrophenyl group, a chlorophenyl group, and a carbamate group. The exact 3D structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 471.93. Other physical and chemical properties such as melting point, boiling point, and density would need to be determined experimentally.

Scientific Research Applications

Optical Materials

. The specific interactions and structural stability of compounds like [4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-(3-chlorophenyl)carbamate can contribute to the development of new materials with desirable optical properties.

Anticonvulsant Agents

. The presence of the benzothiazol-2-ylsulfanyl group in such compounds is crucial for their pharmacological activity, potentially making them candidates for new antiepileptic drugs.

Antibacterial Agents

. The structural features of [4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrophenyl]methyl N-(3-chlorophenyl)carbamate could be explored for their efficacy against various bacterial strains, contributing to the fight against antibiotic resistance.

Antitumor Activity

. The specific compound could be investigated for its potential effects on tumor cell lines, which might lead to the development of new anticancer drugs.

Quantitative Structure-Activity Relationship (QSAR) Modeling

. This application is vital for predicting the effectiveness and safety of new drug candidates before they are synthesized and tested in the lab.

Antimicrobial Properties

. The compound could be part of this research, contributing to the development of new antimicrobial drugs.

Mechanism of Action

Target of Action

Compounds with a thiazole ring, such as this one, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

Thiazole derivatives have been reported to interact with various targets, leading to a range of biological effects . The thiazole ring’s aromaticity, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows it to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes , which may influence its bioavailability.

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .